![molecular formula C23H16ClN3O6S B4695427 5-{[5-(4-chloro-3-nitrophenyl)-2-furyl]methylene}-1-(3-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4695427.png)
5-{[5-(4-chloro-3-nitrophenyl)-2-furyl]methylene}-1-(3-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Overview
Description
The compound “5-{[5-(4-chloro-3-nitrophenyl)-2-furyl]methylene}-1-(3-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione” is a complex organic molecule. Its molecular formula is C23H16ClN3O6S and it has an average mass of 497.908 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups present. These include a pyrimidinedione ring, a furan ring, and a nitrophenyl group . Further analysis would require more specific data such as NMR or X-ray crystallography results.Scientific Research Applications
- AKOS000325442 has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit tumor growth and metastasis. Its unique chemical structure may interfere with cancer cell signaling pathways, making it an interesting candidate for further study .
- Inflammation plays a crucial role in various diseases. AKOS000325442 exhibits anti-inflammatory effects by modulating specific enzymes and cytokines. Researchers are exploring its potential in treating inflammatory conditions such as arthritis and autoimmune disorders .
- Oxidative stress contributes to aging and various health issues. AKOS000325442 possesses antioxidant properties, scavenging free radicals and protecting cells from damage. Its potential as a natural antioxidant has drawn attention from the scientific community .
- AKOS000325442 demonstrates antimicrobial activity against bacteria, fungi, and even some viruses. Researchers are investigating its use in developing novel antibiotics or antifungal agents. Its unique structure may provide advantages over existing treatments .
- PDT is a non-invasive cancer treatment that involves activating photosensitizers with light. AKOS000325442’s photophysical properties make it a potential candidate for PDT. By selectively targeting cancer cells, it could enhance treatment efficacy while minimizing side effects .
- The unique fused pyrimidine-furanone structure of AKOS000325442 makes it interesting for material science applications. Researchers are exploring its use in organic electronics, sensors, and nanomaterials. Its optical and electronic properties are particularly intriguing .
Anticancer Potential
Anti-Inflammatory Properties
Antioxidant Activity
Antimicrobial Applications
Photodynamic Therapy (PDT)
Material Science and Nanotechnology
Future Directions
Given the complexity of this compound and the potential biological activities of similar compounds, future research could focus on exploring its potential uses in various fields such as medicine or agriculture. This could involve synthesizing various derivatives of the compound and testing their biological activities .
properties
IUPAC Name |
(5Z)-5-[[5-(4-chloro-3-nitrophenyl)furan-2-yl]methylidene]-1-(3-ethoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClN3O6S/c1-2-32-15-5-3-4-14(11-15)26-22(29)17(21(28)25-23(26)34)12-16-7-9-20(33-16)13-6-8-18(24)19(10-13)27(30)31/h3-12H,2H2,1H3,(H,25,28,34)/b17-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXNNSBOSHDRNKI-ATVHPVEESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)[N+](=O)[O-])C(=O)NC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC(=C1)N2C(=O)/C(=C\C3=CC=C(O3)C4=CC(=C(C=C4)Cl)[N+](=O)[O-])/C(=O)NC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClN3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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